Cas no 2227816-42-2 (rac-2-(1R,2R)-2-(aminomethyl)cyclopropyl-4,5-dimethylphenol)

• Product Name: rac-2-(1R,2R)-2-(aminomethyl)cyclopropyl-4,5-dimethylphenol
• CAS No: 2227816-42-2
• MF: C₁₂H₁₇NO
• MW: 191.269483327866
• CID: 5965561
• PubChem ID: 165692538
• Update Time: 2025-10-31

rac-2-(1R,2R)-2-(aminomethyl)cyclopropyl-4,5-dimethylphenol Chemical and Physical Properties

Names and Identifiers

• rac-2-(1R,2R)-2-(aminomethyl)cyclopropyl-4,5-dimethylphenol
• rac-2-[(1R,2R)-2-(aminomethyl)cyclopropyl]-4,5-dimethylphenol
• 2227816-42-2
• EN300-1736145

• Inchi： 1S/C12H17NO/c1-7-3-11(10-5-9(10)6-13)12(14)4-8(7)2/h3-4,9-10,14H,5-6,13H2,1-2H3/t9-,10+/m0/s1
• InChI Key： LDRUFULLUIPVFB-VHSXEESVSA-N
• SMILES： OC1=CC(C)=C(C)C=C1[C@@H]1C[C@H]1CN

Computed Properties

• Exact Mass: 191.131014166g/mol
• Monoisotopic Mass: 191.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 46.2Ų

Additional information on rac-2-(1R,2R)-2-(aminomethyl)cyclopropyl-4,5-dimethylphenol

Introduction to rac-2-(1R,2R)-2-(aminomethyl)cyclopropyl-4,5-dimethylphenol (CAS No. 2227816-42-2)

rac-2-(1R,2R)-2-(aminomethyl)cyclopropyl-4,5-dimethylphenol (CAS No. 2227816-42-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclopropyl ring, an aminomethyl group, and a dimethylphenol moiety. These structural elements contribute to its potential biological activities and make it a valuable candidate for various applications in drug discovery and development.

The cyclopropyl ring is a three-carbon cyclic structure that imparts unique chemical properties to the molecule. The presence of this ring can influence the conformational flexibility and stability of the compound, which are critical factors in determining its biological activity. The aminomethyl group, on the other hand, provides a functional site for potential interactions with biological targets, such as enzymes or receptors. The dimethylphenol moiety adds further complexity and can modulate the compound's solubility and lipophilicity, which are important parameters in drug design.

Recent studies have explored the potential therapeutic applications of rac-2-(1R,2R)-2-(aminomethyl)cyclopropyl-4,5-dimethylphenol. One notable area of research is its activity as an antioxidant. Antioxidants play a crucial role in neutralizing free radicals and preventing oxidative stress, which is implicated in various diseases such as neurodegenerative disorders, cardiovascular diseases, and cancer. Preliminary data suggest that this compound exhibits potent antioxidant properties, making it a promising candidate for further investigation in this context.

In addition to its antioxidant activity, rac-2-(1R,2R)-2-(aminomethyl)cyclopropyl-4,5-dimethylphenol has been studied for its potential anti-inflammatory effects. Inflammation is a key component of many chronic diseases, and compounds with anti-inflammatory properties can have significant therapeutic value. Research has shown that this compound can inhibit the production of pro-inflammatory cytokines and reduce inflammation in cellular models. These findings highlight its potential as a lead compound for developing new anti-inflammatory drugs.

The pharmacokinetic properties of rac-2-(1R,2R)-2-(aminomethyl)cyclopropyl-4,5-dimethylphenol have also been investigated to assess its suitability for therapeutic use. Studies have demonstrated that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound exhibits good oral bioavailability and stable plasma levels, which are essential for effective drug delivery. Furthermore, it shows low toxicity in preclinical studies, suggesting that it may be safe for human use.

The stereochemistry of rac-2-(1R,2R)-2-(aminomethyl)cyclopropyl-4,5-dimethylphenol is another important aspect of its structure. The racemic mixture consists of two enantiomers: (1R,2R) and (1S,2S). The presence of these enantiomers can lead to different biological activities and pharmacological profiles. Therefore, understanding the stereochemical properties of this compound is crucial for optimizing its therapeutic potential. Recent advances in chiral separation techniques have enabled researchers to isolate and study individual enantiomers more effectively.

In conclusion, rac-2-(1R,2R)-2-(aminomethyl)cyclopropyl-4,5-dimethylphenol (CAS No. 2227816-42-2) is a promising compound with diverse biological activities and favorable pharmacokinetic properties. Its unique structural features make it an attractive candidate for further research in medicinal chemistry and drug development. Ongoing studies are expected to provide more insights into its mechanisms of action and potential therapeutic applications.